Cas no 10297-21-9 (Dechlorane Plus Monoadduct)

• Product Name: Dechlorane Plus Monoadduct
• CAS No: 10297-21-9
• MF: C₁₃H₁₂Cl₆
• MW: 380.95237827301
• CID: 2864126
• Update Time: 2025-07-02

Dechlorane Plus Monoadduct Chemical and Physical Properties

Names and Identifiers

• Dechlorane Plus Monoadduct
• 1,4-Methanobenzocyclooctene, 1,2,3,4,11,11-hexachloro-1,4,4a,5,6,9,10,10a-octahydro-, (1R,4S,4aS,10aR)-rel-

• Inchi： 1S/C13H12Cl6/c14-9-10(15)12(17)8-6-4-2-1-3-5-7(8)11(9,16)13(12,18)19/h1-2,7-8H,3-6H2/b2-1-/t7-,8+,11-,12+
• InChI Key： LHUMZYHABWGTAF-OEWTVGTHSA-N
• SMILES： [C@@]12([H])[C@@]3(Cl)C(Cl)(Cl)[C@@](Cl)([C@]1([H])CCC=CCC2)C(Cl)=C3Cl |c:14,&1:0,2,7,9|

Additional information on Dechlorane Plus Monoadduct

Comprehensive Analysis of Dechlorane Plus Monoadduct (CAS No. 10297-21-9): Properties, Applications, and Environmental Impact

Dechlorane Plus Monoadduct (CAS No. 10297-21-9) is a chlorinated flame retardant widely recognized for its thermal stability and effectiveness in polymer applications. As a derivative of Dechlorane Plus, this compound has garnered significant attention due to its unique chemical structure and performance in high-temperature environments. Researchers and industries are increasingly exploring its potential as a sustainable alternative to traditional flame retardants, aligning with global trends toward greener chemistry.

The molecular structure of Dechlorane Plus Monoadduct features a polycyclic framework with multiple chlorine substituents, contributing to its flame-retardant properties. This compound is often compared to other halogenated flame retardants, but its lower volatility and higher decomposition temperature make it suitable for specialized applications, such as high-performance plastics and electronic encapsulation materials. Recent studies have also investigated its compatibility with recycled polymers, addressing the growing demand for circular economy solutions.

Environmental and health concerns surrounding persistent organic pollutants (POPs) have led to rigorous evaluations of Dechlorane Plus Monoadduct. While it exhibits lower bioaccumulation potential than some legacy flame retardants, its presence in indoor dust and aquatic ecosystems has prompted research into degradation pathways. Advanced oxidation processes and microbial biodegradation are among the mitigation strategies being explored, reflecting the compound's intersection with environmental remediation technologies.

In industrial settings, Dechlorane Plus Monoadduct is frequently incorporated into thermoset resins and elastomers to enhance fire safety without compromising mechanical properties. Its synergy with nanofillers like layered double hydroxides (LDHs) has opened new avenues for developing multifunctional composites. These innovations respond to market demands for materials that combine flame resistance with lightweight design and energy efficiency—key priorities in automotive and aerospace sectors.

Regulatory landscapes continue to evolve, with Dechlorane Plus Monoadduct being scrutinized under frameworks such as REACH and EPA Safer Choice. Proactive industry stakeholders are investing in alternative synthesis routes to reduce byproduct formation, while analytical chemists refine detection methods using GC-MS/MS and high-resolution mass spectrometry. Such efforts address frequently searched queries about "safe flame retardants" and "eco-friendly polymer additives."

Emerging applications in 3D-printed materials and smart textiles further demonstrate the versatility of Dechlorane Plus Monoadduct. As sustainability-driven design gains momentum, this compound's role in green building materials and electric vehicle components positions it at the forefront of next-generation material science. Ongoing lifecycle assessments aim to quantify its environmental footprint, providing data crucial for corporate sustainability reporting and product stewardship initiatives.